Cas no 1375064-55-3 (5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1375064-55-3
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD22192339
• CID: 1056727
• PubChem ID: 71777891
• Update Time: 2025-10-29

5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Pyrazinyl)isoxazole-3-carboxylic Acid
• 5-(2-Pyrazinyl)-1,2-oxazole-3-carboxylic acid
• 5-(2-pyrazinyl)-3-Isoxazolecarboxylic acid
• 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid
• 5-(Pyrazin-2-yl)isoxazole-3-carboxylic acid
• 5-(2-Pyrazinyl)isoxazole-3-carboxylicAcid
• SY015185
• 3-Isoxazolecarboxylic acid, 5-(2-pyrazinyl)-
• 5-pyrazin-2-ylisoxazole-3-carboxylic acid
• 1375064-55-3
• F2158-1647
• SCHEMBL21523741
• DB-332554
• CS-0090035
• AS-66167
• 5-pyrazin-2-yl-1,2-oxazole-3-carboxylic acid
• A886457
• DTXSID201255749
• AKOS019025388
• EN300-235563
• MFCD22192339

• MDL： MFCD22192339
• Inchi： 1S/C8H5N3O3/c12-8(13)5-3-7(14-11-5)6-4-9-1-2-10-6/h1-4H,(H,12,13)
• InChI Key： LGEIAXHZEBTDSN-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NC=CN=1

Computed Properties

• Exact Mass: 191.03300
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.11000
• LogP: 0.82980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid

5-(Pyrazin-2-yl)-1,2-oxazole-3-carboxylic Acid (CAS 1375064-55-3): A Versatile Heterocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS 1375064-55-3) has emerged as a promising heterocyclic scaffold with significant potential in pharmaceutical applications. This unique compound combines the structural features of both pyrazine and oxazole rings, making it particularly valuable for designing novel bioactive molecules. The growing interest in this compound is reflected in recent search trends, where queries like "pyrazine-oxazole hybrid compounds" and "heterocyclic carboxylic acids in drug design" have shown steady increases in scientific databases.

The molecular structure of 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid offers multiple sites for chemical modification, a feature that has captured the attention of researchers working on fragment-based drug discovery. With a molecular weight of 191.15 g/mol and the presence of both nitrogen-rich heterocycles and a carboxylic acid functional group, this compound serves as an excellent starting point for developing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent publications have highlighted its utility in addressing challenging targets like protein-protein interactions, which are currently hot topics in drug development.

From a synthetic chemistry perspective, 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid demonstrates remarkable versatility. The carboxylic acid moiety allows for straightforward derivatization through amide bond formation or esterification, while the pyrazine ring can participate in various metal-catalyzed cross-coupling reactions. This dual functionality makes the compound particularly valuable for creating diverse chemical libraries, a strategy that has gained prominence in the era of high-throughput screening and AI-assisted drug design.

The physicochemical properties of 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid contribute significantly to its pharmaceutical potential. With calculated logP values suggesting moderate lipophilicity and the presence of multiple hydrogen bond acceptors, this compound exhibits favorable drug-like properties according to Lipinski's rule of five. These characteristics are particularly important for researchers investigating blood-brain barrier penetration or oral bioavailability, two areas that consistently rank high in medicinal chemistry search queries.

Recent applications of 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid derivatives have shown promise in addressing several therapeutic challenges. In the field of infectious diseases, analogs of this scaffold have demonstrated activity against resistant bacterial strains, responding to the global need for novel antibiotic alternatives. Similarly, in oncology research, derivatives have shown selective inhibition of specific cancer-related kinases, aligning with current trends toward targeted cancer therapies.

The commercial availability of 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS 1375064-55-3) from specialty chemical suppliers has facilitated its adoption in various research programs. Quality control specifications typically include HPLC purity ≥95% and comprehensive characterization by 1H NMR, 13C NMR, and mass spectrometry. These standardized parameters ensure reproducibility in research, addressing a common concern expressed in scientific forums about compound quality in medicinal chemistry.

From a safety perspective, 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid is generally handled as a standard laboratory chemical with appropriate precautions. While comprehensive toxicological data may be limited for this specific compound, structural analogs suggest it would be suitable for research use under standard laboratory conditions. This aligns with growing industry concerns about green chemistry and sustainable pharmaceutical development, topics that frequently appear in recent conference proceedings.

The future outlook for 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid appears promising, particularly in the context of emerging technologies. Its structural features make it compatible with DNA-encoded library technologies and covalent inhibitor strategies, both of which are gaining traction in drug discovery. Additionally, the compound's potential in proteolysis targeting chimeras (PROTACs) design positions it well within current therapeutic innovation trends.

For researchers considering working with 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid, several practical considerations should be noted. The compound is typically supplied as an off-white to beige powder, stable at room temperature when stored properly. Solubility characteristics suggest it is soluble in polar organic solvents like DMSO and DMF, but may have limited solubility in water at neutral pH, information frequently requested in technical forums.

In conclusion, 5-(pyrazin-2-yl)-1,2-oxazole-3-carboxylic acid (CAS 1375064-55-3) represents a valuable addition to the medicinal chemist's toolbox. Its unique combination of heterocyclic systems and functional group versatility addresses multiple current needs in pharmaceutical research, from tackling undruggable targets to developing next-generation therapeutics. As the field continues to evolve toward more sophisticated molecular designs, compounds like this will undoubtedly play increasingly important roles in advancing human health.